Cas no 1805328-03-3 (Ethyl 6-amino-2-cyano-4-(difluoromethyl)pyridine-3-carboxylate)

• Product Name: Ethyl 6-amino-2-cyano-4-(difluoromethyl)pyridine-3-carboxylate
• CAS No: 1805328-03-3
• MF: C₁₀H₉F₂N₃O₂
• MW: 241.194168806076
• CID: 4853333
• Update Time: 2025-11-05

Ethyl 6-amino-2-cyano-4-(difluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-amino-2-cyano-4-(difluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C10H9F2N3O2/c1-2-17-10(16)8-5(9(11)12)3-7(14)15-6(8)4-13/h3,9H,2H2,1H3,(H2,14,15)
• InChI Key： KGXAOLRZYWIYIS-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N)N=C(C#N)C=1C(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• XLogP3: 1.4
• Topological Polar Surface Area: 89

Additional information on Ethyl 6-amino-2-cyano-4-(difluoromethyl)pyridine-3-carboxylate

Ethyl 6-amino-2-cyano-4-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1805328-03-3): A Comprehensive Overview

Ethyl 6-amino-2-cyano-4-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1805328-03-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of Ethyl 6-amino-2-cyano-4-(difluoromethyl)pyridine-3-carboxylate is composed of a pyridine ring with specific functional groups, including an amino group, a cyano group, and a difluoromethyl moiety. These functional groups contribute to the compound's unique chemical properties and biological activities. The presence of the difluoromethyl group, in particular, has been shown to enhance the metabolic stability and pharmacokinetic properties of the molecule.

Recent studies have highlighted the potential of Ethyl 6-amino-2-cyano-4-(difluoromethyl)pyridine-3-carboxylate as a lead compound for the development of new drugs. One notable application is in the treatment of neurodegenerative diseases. Research has demonstrated that this compound can effectively modulate specific enzymes and receptors involved in neurodegenerative pathways, potentially offering a new therapeutic approach for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its potential in neurodegenerative diseases, Ethyl 6-amino-2-cyano-4-(difluoromethyl)pyridine-3-carboxylate has also shown promise in cancer research. Studies have indicated that this compound can inhibit the growth of certain cancer cells by targeting key signaling pathways involved in cell proliferation and survival. The ability to selectively target these pathways makes it an attractive candidate for further investigation in oncology.

The synthesis of Ethyl 6-amino-2-cyano-4-(difluoromethyl)pyridine-3-carboxylate involves a series of well-defined chemical reactions. The process typically begins with the preparation of the pyridine core, followed by the introduction of the amino, cyano, and difluoromethyl groups through selective functionalization steps. The final step involves esterification to form the ethyl ester derivative. This synthetic route is highly reproducible and can be scaled up for industrial production.

The physicochemical properties of Ethyl 6-amino-2-cyano-4-(difluoromethyl)pyridine-3-carboxylate have been extensively studied. It exhibits good solubility in organic solvents and moderate solubility in water, which facilitates its use in various formulations. The compound is stable under standard laboratory conditions but should be stored away from strong acids and bases to prevent degradation.

In terms of safety and toxicity, preliminary studies suggest that Ethyl 6-amino-2-cyano-4-(difluoromethyl)pyridine-3-carboxylate has a favorable safety profile. However, as with any new chemical entity, comprehensive toxicological evaluations are necessary to ensure its safety for human use. These evaluations typically include assessments of acute and chronic toxicity, genotoxicity, and carcinogenicity.

The future prospects for Ethyl 6-amino-2-cyano-4-(difluoromethyl)pyridine-3-carboxylate are promising. Ongoing research is focused on optimizing its pharmacological properties and exploring its potential applications in various therapeutic areas. Additionally, efforts are being made to develop more efficient synthetic methods to improve yield and reduce production costs.

In conclusion, Ethyl 6-amino-2-cyano-4-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1805328-03-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for further development as a novel therapeutic agent.